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Compound of Interest

Compound Name: 7-Hydroxy-5,8-Dimethoxyflavone

CAS No.: 3316-54-9

Cat. No.: B11831921

Get Quote

Executive Summary & Compound Profile
7-Hydroxy-5,8-Dimethoxyflavone (often referred to as Moslosooflavone or 7-O-

Methylwogonin) is a bioactive flavonoid isolated from Scutellaria barbata (Ban-Zhi-Lian),

Andrographis paniculata, and Mosla soochouensis. Unlike its structural analog Wogonin (5,7-

dihydroxy-8-methoxyflavone), the methylation at the 7-position significantly alters its lipophilicity

and metabolic stability, enhancing its bioavailability and cellular uptake.

Key Biological Mechanisms:

MET Receptor Inhibition: Direct binding and inhibition of the c-MET receptor tyrosine kinase.

PI3K/AKT Suppression: Downstream blockage of survival signaling, leading to apoptosis.

NF-κB Modulation: Potent inhibition of pro-inflammatory cytokines (TNF-α, IL-1β) in

macrophages.
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MDR Reversal: Modulation of ABCB1 (P-glycoprotein) transporters in multidrug-resistant

cancer lines.

Preparation & Handling
Solubility & Stock Solution
This compound is lipophilic and poorly soluble in water. Improper solubilization will lead to

micro-precipitation in cell culture media, causing false-negative cytotoxicity results.

Solvent Max Solubility Storage Stability Notes

DMSO ~30 mg/mL (100 mM) 6 Months at -20°C

Recommended.

Freeze/thaw cycles

degrade potency.

Aliquot immediately.

Ethanol < 1 mg/mL Poor
Not recommended for

stock solutions.

Water Insoluble N/A Do not use.

Protocol: 10 mM Stock Preparation
Weigh 2.98 mg of 7-Hydroxy-5,8-Dimethoxyflavone powder.

Dissolve in 1.0 mL of sterile, cell-culture grade DMSO (Dimethyl Sulfoxide).

Vortex vigorously for 30 seconds until the solution is clear yellow.

Sterilization: Do not filter sterilize small volumes (loss of compound). Perform preparation in

a laminar flow hood using sterile DMSO.

Aliquot: Dispense into 20 µL or 50 µL aliquots in light-protected (amber) microtubes.

Storage: Store at -20°C (short term) or -80°C (long term).

Dosage Optimization Strategy

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b11831921/docs?utm_src=pdf-body#application-note-7-hydroxy-5-8-dimethoxyflavone-dosage-protocols-for-cell-lines
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11831921?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cytotoxicity & IC50 Reference Values
The following effective concentrations (IC50) are synthesized from comparative studies on

human cell lines. Use these ranges to design your dose-response curves.

Cell Line Tissue Origin
IC50 Range
(µM)

Biological
Effect

Reference
Context

MDA-MB-231 Breast (TNBC) 4.0 - 7.0 µM

Apoptosis

induction; G1 cell

cycle arrest

High potency in

TNBC models.[1]

MCF-7 Breast (ER+) 5.0 - 8.0 µM

Autophagy

induction; LC3-II

upregulation

Slightly less

sensitive than

TNBC.

HCT-8 Colon 2.1 - 6.5 µM

Inhibition of

migration/invasio

n

High sensitivity.

HL-60 Leukemia ~33.5 µM
Inhibition of LTB4

production

Moderate

cytotoxicity; anti-

inflammatory

focus.[2]

RAW 264.7 Macrophage 6.4 - 16.4 µM
Inhibition of TNF-

α / IL-1β release

Anti-

inflammatory

model (Non-

cytotoxic range).

HepG2 Liver 10 - 25 µM
MET inhibition;

Apoptosis

Often used to

study MDR

reversal.

Recommended Working Concentrations
Screening (Cell Viability): 0.1, 0.5, 1, 5, 10, 20, 50, 100 µM.

Mechanistic Studies (Signaling): 5 µM and 10 µM (typically sub-lethal for <24h).
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Vehicle Control: DMSO concentration must remain < 0.1% (v/v) in the final culture medium to

avoid solvent toxicity.

Example: To achieve 10 µM in 10 mL media, add 10 µL of 10 mM Stock. (0.1% DMSO).

Mechanism of Action Visualization
The following diagram illustrates the compound's dual-action pathway: inhibition of the

MET/PI3K axis in cancer cells and suppression of NF-κB in inflammatory cells.
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Caption: 7-Hydroxy-5,8-Dimethoxyflavone inhibits c-MET/PI3K signaling to induce apoptosis

and blocks NF-κB translocation to reduce inflammation.[3][4]

Detailed Experimental Protocol
Protocol A: Determination of IC50 (MTT Assay)
Objective: Establish the precise lethal dose for your specific cell line.

Cell Seeding:

Seed cells in 96-well plates at a density of 5,000 - 8,000 cells/well (depending on growth

rate).

Incubate for 24 hours at 37°C, 5% CO₂ to allow attachment.

Treatment Preparation:

Prepare intermediate dilutions in sterile PBS or serum-free media to keep DMSO constant.

Dilution Scheme:

Stock (10 mM) → 1:100 dilution → 100 µM Working Solution (1% DMSO).

Serially dilute the 100 µM solution to generate: 50, 25, 12.5, 6.25, 3.125 µM.

Add 100 µL of treatment media to wells. Final DMSO concentration should be 0.1%.

Include Vehicle Control (0.1% DMSO only) and Blank (media only).

Incubation:

Incubate for 48 hours (standard) or 72 hours. 24 hours is often insufficient for flavonoid-

induced apoptosis to manifest fully.

MTT Addition:

Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well.
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Incubate for 3-4 hours until purple formazan crystals form.

Solubilization & Readout:

Aspirate media carefully. Add 100 µL DMSO to dissolve crystals.

Shake plate for 10 mins.

Measure absorbance at 570 nm.

Analysis:

Calculate % Viability = (OD_sample / OD_vehicle) × 100.

Plot Log(concentration) vs. % Viability to determine IC50.

Protocol B: Western Blot for MET/AKT Pathway
Objective: Validate mechanism of action at sub-lethal doses.

Treatment:

Seed cells in 6-well plates (3 x 10⁵ cells/well).

Treat with 0, 5, 10, and 20 µM of 7-Hydroxy-5,8-Dimethoxyflavone for 24 hours.

Lysis:

Wash with ice-cold PBS.

Lyse using RIPA buffer + Protease/Phosphatase Inhibitors.

Targets to Probe:

p-MET (Tyr1234/1235): Expect downregulation.

p-AKT (Ser473): Expect downregulation.

Bcl-2 / Bax: Expect shift in ratio towards Bax.
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GAPDH/β-Actin: Loading control.

Experimental Workflow Diagram
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Caption: Step-by-step workflow from stock preparation to functional assays.
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J774A/RAW264.7 cells.

(Biomol Ther)

Compound Properties & Synonyms

PubChem Compound Summary for CID 188316: 5-Hydroxy-7,8-dimethoxyflavone.

(PubChem)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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